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For researchers, scientists, and drug development professionals venturing into the world of

CRISPR-based therapeutics, the specter of off-target effects looms large. Ensuring the precise,

intended genetic modification without unintended consequences is paramount for safety and

efficacy. A critical first step in mitigating this risk lies in the computational prediction of potential

off-target sites. This guide provides a comprehensive comparison of leading in-silico off-target

prediction software, supported by experimental data and detailed methodologies, to aid

researchers in selecting the most appropriate tools for their needs.

The landscape of off-target prediction software is diverse, with tools employing a range of

algorithms from simple sequence alignment to sophisticated machine learning models. Here,

we delve into a comparative analysis of some of the most prominent players in the field:

COSMID, CCTop, Cas-OFFinder, Elevation, and DeepCrispr.

Performance at a Glance: A Quantitative
Comparison
The true measure of any prediction tool lies in its performance. We have summarized key

performance metrics from various independent benchmarking studies to provide a clear
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comparison. The primary metrics considered are:

Sensitivity (Recall): The ability of the software to identify true off-target sites. A high

sensitivity indicates a low rate of false negatives.

Positive Predictive Value (PPV) / Precision: The proportion of predicted off-target sites that

are bona fide off-targets. A high PPV indicates a low rate of false positives.

Area Under the Receiver Operating Characteristic Curve (AUC-ROC): A measure of the

overall accuracy of a predictive model, balancing sensitivity and specificity.
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Software
Algorithmic
Approach

Sensitivity
(Recall)

Positive
Predictive
Value (PPV)

AUC-ROC
Key
Strengths

COSMID

Sequence

alignment-

based

High[1][2] High[1][2] -

Identifies

mismatches,

insertions,

and

deletions.[3]

CCTop

Sequence

alignment-

based

Moderate to

High[1]
Moderate[1] -

Ranks

potential off-

targets based

on a scoring

system.

Cas-

OFFinder

Sequence

alignment-

based

High[1]
Low to

Moderate[1]
-

Fast and

versatile,

allows for

custom PAM

recognition.

Elevation

Machine

Learning

(Gradient

Boosted

Trees)

High High High

Accurately

predicts both

individual off-

target site

activity and

an overall

guide RNA

score.[4][5][6]

[7]

DeepCrispr Deep

Learning

(Convolutiona

l Neural

Network)

High High High Incorporates

epigenetic

features for

improved

prediction in

specific

cellular
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contexts.[8]

[9][10][11]

Note: The performance of these tools can vary depending on the specific guide RNA, cell type,

and experimental conditions. The values presented here are a synthesis of findings from

multiple studies and should be considered as a general guide.

A Deeper Dive into the Methodologies
Understanding the underlying algorithms of these software is crucial for interpreting their

predictions and limitations.

Alignment-Based Tools: The Foundation
COSMID, CCTop, and Cas-OFFinder represent the foundational approach to off-target

prediction. They primarily rely on searching the genome for sequences with similarity to the

target guide RNA, allowing for a certain number of mismatches.

Click to download full resolution via product page

COSMID (CRISPR Off-target Sites with Mismatches, Insertions, and Deletions) identifies

potential off-target sites by allowing for a specified number of mismatches, as well as single-

base insertions or deletions (bulges) between the guide RNA and the genomic DNA.[3]

CCTop (CRISPR/Cas9 Target online predictor) also searches for potential off-targets with

mismatches and provides a scoring system to rank the identified sites, aiding in the selection

of more specific guide RNAs.

Cas-OFFinder is known for its speed and flexibility, enabling searches with various PAM

sequences and a user-defined number of mismatches.

Machine Learning Approaches: Learning from Data
Elevation and DeepCrispr represent the next generation of off-target prediction tools,

leveraging the power of machine learning to learn complex patterns from large datasets of
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experimentally validated off-target sites.

Click to download full resolution via product page

Elevation employs a gradient boosted tree model.[4][5] It was trained on a large dataset of

off-target sites identified by GUIDE-seq.[4][6] A key feature of Elevation is its ability to

provide two scores: one for the likelihood of a specific site being an off-target, and an

aggregate score for the overall off-target potential of a given guide RNA.[5][7][12]

DeepCrispr utilizes a deep learning approach, specifically a convolutional neural network

(CNN).[8][10] What sets DeepCrispr apart is its ability to incorporate epigenetic features,

such as DNA accessibility and methylation patterns, into its predictive model.[8][9][11] This

can lead to more accurate predictions in a cell-type-specific context.

Experimental Validation: The Ground Truth
While in-silico predictions are invaluable, experimental validation remains the gold standard for

confirming off-target activity. Several high-throughput, unbiased methods are now widely used

to identify genome-wide off-target sites.

Click to download full resolution via product page

Experimental Protocols:
A brief overview of the methodologies for key experimental validation techniques is provided

below. For detailed step-by-step protocols, researchers should refer to the original publications.

1. GUIDE-seq (Genome-wide Unbiased Identification of DSBs Enabled by Sequencing):

Principle: This cell-based method involves the integration of a short, double-stranded

oligodeoxynucleotide (dsODN) tag into the sites of DNA double-strand breaks (DSBs) within

living cells.

Methodology:
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Co-transfect cells with Cas9, the guide RNA, and the dsODN tag.

Genomic DNA is then extracted and fragmented.

The fragments containing the integrated dsODN tag are selectively amplified.

These amplified fragments are then subjected to next-generation sequencing (NGS) to

identify the genomic locations of the off-target cleavage events.

2. CIRCLE-seq (Circularization for In vitro Reporting of Cleavage Effects by Sequencing):

Principle: This is an in vitro method that identifies Cas9 cleavage sites on purified genomic

DNA.

Methodology:

Genomic DNA is sheared and circularized.

The circular DNA is then treated with the Cas9-gRNA complex, which linearizes the circles

at on- and off-target sites.

The linearized fragments are then ligated to sequencing adapters and sequenced. This

method is highly sensitive as it specifically enriches for cleaved DNA.

3. CHANGE-seq (Circularization for High-throughput Analysis of Nuclease Genome-wide

Effects by sequencing):

Principle: Similar to CIRCLE-seq, CHANGE-seq is an in vitro method that relies on the

circularization of genomic DNA.

Methodology:

Genomic DNA is tagmented with a transposome carrying sequencing adapters, followed

by gap repair and ligation to form circular DNA.

The circularized DNA is then treated with the Cas9-gRNA complex.
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Cleaved sites are then prepared for NGS. CHANGE-seq is designed to be a more

streamlined and higher-throughput alternative to CIRCLE-seq.

Conclusion and Recommendations
The choice of an off-target prediction software is a critical decision in any genome editing

experiment. For initial, rapid screening, alignment-based tools like Cas-OFFinder can be highly

effective due to their speed and flexibility. For researchers seeking higher accuracy and a more

nuanced understanding of off-target potential, machine learning-based tools such as Elevation

and DeepCrispr are recommended. DeepCrispr is particularly advantageous when cell-type-

specific epigenetic data is available.

Ultimately, a multi-pronged approach is the most robust strategy. Combining the predictions of

one or more in-silico tools with experimental validation using methods like GUIDE-seq,

CIRCLE-seq, or CHANGE-seq will provide the most comprehensive and reliable assessment of

off-target effects, paving the way for safer and more effective genome editing applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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